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Compound of Interest

Compound Name: 1-Butyl-4-nitrobenzene
CAS No.: 20651-75-6
Cat. No.: B1266289
Get Quote
. J

1-Butyl-4-nitrobenzene: A Comprehensive Guide
for Researchers

For Research Use Only.

This document provides detailed application notes and protocols for the use of 1-Butyl-4-
nitrobenzene, a versatile intermediate in organic synthesis. The information is intended for
researchers, scientists, and professionals in the field of drug development and chemical
research.

Material Safety and Handling

1-Butyl-4-nitrobenzene is a chemical compound that requires careful handling in a laboratory
setting. The following tables summarize its key physical, chemical, and toxicological properties
based on available Material Safety Data Sheets (MSDS) and scientific literature.

Physical and Chemical Properties
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Property Value Reference(s)
CAS Number 20651-75-6 [1][2][3]
Molecular Formula C10H13NO2 [11[2][3]
Molecular Weight 179.22 g/mol [1112][3]

Light yellow to amber to dark
Appearance o [3]
green clear liquid

Boiling Point 136 °C at 10 mmHg [4]
Density 1.06 g/cm3 [4]
Refractive Index 1.5300 - 1.5340 [4]

Room Temperature, sealed in
Storage Temperature [4]15]
a dry, dark place

Toxicological Data

Comprehensive toxicological data for 1-butyl-4-nitrobenzene is not readily available.
However, data for the parent compound, nitrobenzene, can be used as a conservative
surrogate for hazard assessment. Nitroaromatic compounds as a class are recognized for their
potential toxicity.
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Hazard Description Reference(s)

Acute Toxicit Harmful if swallowed, in
cute Toxicity _ _ o
contact with skin, or if inhaled.

May cause damage to organs,
particularly the blood

Organ Damage (methemoglobinemia), through
prolonged or repeated

exposure.

No specific data available for
1-butyl-4-nitrobenzene.
Carcinogenicity Nitrobenzene is classified as
possibly carcinogenic to
humans (Group 2B) by IARC.

No specific data available for

1-butyl-4-nitrobenzene. Some
Mutagenicity nitroaromatic compounds have

shown mutagenic potential in

in-vitro studies.

Applications in Organic Synthesis

1-Butyl-4-nitrobenzene is a key intermediate in organic synthesis, primarily utilized for the
synthesis of 4-butylaniline. The electron-withdrawing nature of the nitro group makes the
aromatic ring susceptible to various chemical transformations.[6] The butyl group provides
lipophilicity, a property that can be advantageous in the design of bioactive molecules.[6]

Synthesis of 4-Butylaniline

The most common application of 1-butyl-4-nitrobenzene is its reduction to 4-butylaniline, a
valuable precursor in the synthesis of pharmaceuticals, dyes, and other specialty chemicals.[6]
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1-Butyl-4-nitrobenzene

4-Butylaniline

Reducing Agent
(e.g., Hz2, Pd/C or Sn/HCI)

Click to download full resolution via product page

Caption: General reaction scheme for the reduction of 1-Butyl-4-nitrobenzene to 4-
Butylaniline.

Experimental Protocols

The following section provides a detailed protocol for the synthesis of 1-butyl-4-nitrobenzene
via the nitration of butylbenzene. This protocol is based on established methods for the nitration
of aromatic compounds.

Synthesis of 1-Butyl-4-nitrobenzene from Butylbenzene

This protocol describes the electrophilic aromatic substitution (nitration) of butylbenzene to
yield 1-butyl-4-nitrobenzene.

Materials:

o Butylbenzene

e Concentrated Nitric Acid (HNO3)

o Concentrated Sulfuric Acid (H2S0a4)

e Dichloromethane (CH2Cl2)

e Ice

e Saturated sodium bicarbonate solution (NaHCO3)

e Brine (saturated NaCl solution)
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e Anhydrous magnesium sulfate (MgSQa)
e Round-bottom flask

o Magnetic stirrer and stir bar

e Dropping funnel

e Separatory funnel

e Rotary evaporator

Procedure:

o Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a dropping
funnel, cool dichloromethane in an ice bath.

o Acid Addition: Slowly add concentrated sulfuric acid to the cooled dichloromethane while
stirring, maintaining the temperature below 10 °C.

 Nitrating Mixture Preparation: In the dropping funnel, carefully prepare a nitrating mixture by
adding concentrated nitric acid to a portion of the cold dichloromethane.

o Substrate Addition: Add butylbenzene to the cooled sulfuric acid solution in the flask.

 Nitration: Add the nitrating mixture dropwise from the dropping funnel to the reaction flask
over a period of 30-60 minutes, ensuring the temperature remains between 0 and 5 °C.

» Reaction Monitoring: After the addition is complete, allow the reaction to stir at room
temperature for 2-3 hours. Monitor the progress of the reaction using Thin Layer
Chromatography (TLC).

o Workup:
o Once the reaction is complete, carefully pour the reaction mixture over crushed ice.

o Transfer the mixture to a separatory funnel and extract the organic layer.
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o Wash the organic layer sequentially with water, saturated sodium bicarbonate solution,
and brine.

o Dry the organic layer over anhydrous magnesium sulfate.

o Purification:

o Filter the solution to remove the drying agent.

o Concentrate the solvent using a rotary evaporator to obtain the crude product.

o The crude 1-butyl-4-nitrobenzene can be further purified by column chromatography on
silica gel using a mixture of hexane and ethyl acetate as the eluent.
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Reaction Setup
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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